Cas no 1803589-59-4 (hydrobromide)

Hydrobromide salts are widely utilized in pharmaceutical and chemical applications due to their enhanced solubility and stability compared to their free base counterparts. The incorporation of hydrobromide improves bioavailability, making it particularly valuable in drug formulations where controlled release and absorption are critical. These salts exhibit consistent physicochemical properties, ensuring reliable performance in synthesis and manufacturing processes. Hydrobromide derivatives are often preferred for their predictable crystallization behavior, facilitating purification and scalability. Their compatibility with a range of solvents and reagents further broadens their utility in organic synthesis. Overall, hydrobromide compounds offer a practical solution for optimizing drug delivery and chemical processing.

hydrobromide structure

Product Name:hydrobromide

CAS No:1803589-59-4

MF:C₈H₉Br₂NO₂

MW:310.970560789108

MDL:MFCD28505856

CID:5172073

PubChem ID:44818471

Update Time:2025-08-04

hydrobromide Chemical and Physical Properties

Names and Identifiers

- hydrobromide
- MDL： MFCD28505856
- Inchi： 1S/C8H8BrNO2.BrH/c1-12-8-4-6(2-3-10-8)7(11)5-9;/h2-4H,5H2,1H3;1H
- InChI Key： OIIXKIKIZHTDGR-UHFFFAOYSA-N
- SMILES： C(C1=CC=NC(OC)=C1)(=O)CBr.Br

hydrobromide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-211980-0.05g	2-bromo-1-(2-methoxypyridin-4-yl)ethan-1-one hydrobromide	1803589-59-4	74%	0.05g	$226.0	2023-09-16
Enamine	EN300-211980-0.1g	2-bromo-1-(2-methoxypyridin-4-yl)ethan-1-one hydrobromide	1803589-59-4	74%	0.1g	$337.0	2023-09-16
Enamine	EN300-211980-0.25g	2-bromo-1-(2-methoxypyridin-4-yl)ethan-1-one hydrobromide	1803589-59-4	74%	0.25g	$481.0	2023-09-16
Enamine	EN300-211980-0.5g	2-bromo-1-(2-methoxypyridin-4-yl)ethan-1-one hydrobromide	1803589-59-4	74%	0.5g	$758.0	2023-09-16
Enamine	EN300-211980-1.0g	2-bromo-1-(2-methoxypyridin-4-yl)ethan-1-one hydrobromide	1803589-59-4	74%	1g	$971.0	2023-06-08
Enamine	EN300-211980-2.5g	2-bromo-1-(2-methoxypyridin-4-yl)ethan-1-one hydrobromide	1803589-59-4	74%	2.5g	$1903.0	2023-09-16
Enamine	EN300-211980-5.0g	2-bromo-1-(2-methoxypyridin-4-yl)ethan-1-one hydrobromide	1803589-59-4	74%	5g	$2816.0	2023-06-08
Enamine	EN300-211980-10.0g	2-bromo-1-(2-methoxypyridin-4-yl)ethan-1-one hydrobromide	1803589-59-4	74%	10g	$4176.0	2023-06-08
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1592444-1g	2-Bromo-1-(2-methoxypyridin-4-yl)ethan-1-one hydrobromide	1803589-59-4	98%	1g	￥7820	2023-04-15
Enamine	EN300-211980-1g	2-bromo-1-(2-methoxypyridin-4-yl)ethan-1-one hydrobromide	1803589-59-4	74%	1g	$971.0	2023-09-16

hydrobromide Related Literature

1. An arsenic trioxide nanoparticle prodrug (ATONP) potentiates a therapeutic effect on an aggressive hepatocellular carcinoma model via enhancement of intratumoral arsenic accumulation and disturbance of the tumor microenvironment†

Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
2. An ion-gating multinanochannel system based on a copper-responsive self-cleaving DNAzyme†

Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
3. An AuNPs-functionalized AlGaN/GaN high electron mobility transistor sensor for ultrasensitive detection of TNT†

Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
4. Aggregation-induced emission enhancement upon Al3+ complexation with a tetrasulfonated calix[4]bisazacrown fluorescent molecular sensor†

Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
5. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873

Additional information on hydrobromide

Comprehensive Overview of Hydrobromide (CAS No. 1803589-59-4): Properties, Applications, and Industry Insights

The compound with CAS No. 1803589-59-4, commonly referred to as hydrobromide, is a chemically significant derivative that has garnered attention in pharmaceutical and research fields. This article delves into its molecular characteristics, synthesis methods, and practical applications, while addressing trending queries such as "hydrobromide solubility" and "CAS 1803589-59-4 stability." By integrating SEO-optimized keywords like "hydrobromide salt uses" and "1803589-59-4 synthesis protocol," we aim to enhance readability and relevance for professionals and enthusiasts alike.

Hydrobromide salts are widely utilized to improve the bioavailability and stability of active pharmaceutical ingredients (APIs). The specific compound 1803589-59-4 exemplifies this utility, often employed in drug formulation to enhance solubility in aqueous media. Recent studies highlight its role in optimizing pharmacokinetic profiles, a topic frequently searched as "hydrobromide vs hydrochloride efficacy." Researchers also explore its crystalline structure, which aligns with queries like "X-ray diffraction analysis of hydrobromide salts."

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